Azetidin-3-yl(pyridin-4-yl)methanone hydrochloride

• IUPAC Name: azetidin-3-yl(pyridin-4-yl)methanone;hydrochloride
• InChI: InChI=1S/C9H10N2O.ClH/c12-9(8-5-11-6-8)7-1-3-10-4-2-7;/h1-4,8,11H,5-6H2;1H
• InChI Key: SWFHNIWBVBNQLH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C(=O)C2=CC=NC=C2.Cl
• Molecular Formula: C9H11ClN2O
• Molecular Weight: 198.65 g/mol

Description

Azetidin-3-yl(pyridin-4-yl)methanone hydrochloride is a chemical compound with the molecular formula C9H11ClN2O and a molecular weight of 198.65. It is used in scientific research and has immense potential for applications in drug discovery, medicinal chemistry, and material science.

Molecular Structure Analysis

The molecular structure of Azetidin-3-yl(pyridin-4-yl)methanone hydrochloride consists of a four-membered azetidine ring attached to a pyridine ring via a methanone group. The presence of nitrogen in the azetidine ring and the pyridine ring contributes to its unique chemical properties.

Physical And Chemical Properties Analysis

Azetidin-3-yl(pyridin-4-yl)methanone hydrochloride has a molecular weight of 198.65. Other physical and chemical properties such as boiling point and storage conditions are not specified in the available sources.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has explored the synthesis of new pyrimidine-azetidinone analogues and their antimicrobial and antitubercular activities. For instance, Chandrashekaraiah et al. (2014) synthesized a series of azetidinone analogues demonstrating significant antimicrobial activity against bacterial and fungal strains, as well as in vitro antituberculosis activity against Mycobacterium tuberculosis. These findings suggest the potential of azetidinone derivatives in designing antibacterial and antituberculosis compounds (Chandrashekaraiah et al., 2014).

Antidepressant and Nootropic Agents

Another study by Thomas et al. (2016) focused on the synthesis of Schiff's bases and 2-azetidinones of isonocotinyl hydrazone, showing significant antidepressant and nootropic activities. This research highlights the central nervous system (CNS) activity potential of 2-azetidinone skeleton, offering a foundation for developing potent and safe CNS agents (Thomas et al., 2016).

Antimicrobial Screening of Novel Compounds

Ayyash and Habeeb (2019) synthesized novel 2-azetidinone derivatives from pyrazin dicarboxylic acid, revealing excellent antibacterial and antifungal activities. The structural assignments were supported by spectroscopic analysis, indicating the compounds' potential in antimicrobial applications (Ayyash & Habeeb, 2019).

Pincer Ligands and Complexes

Casarrubios et al. (2015) reported on the metal-promoted degradation of 2-azetidinones to afford CC'N-pincer ligands, demonstrating the utility of these compounds in preparing complexes with potential applications in catalysis and material science (Casarrubios et al., 2015).

Role in Anti-tubercular Agents

Research by Pramod et al. (2021) explored azetidinone derivatives as potential therapeutics for tuberculosis, indicating that certain compounds showed significant anti-tubercular activity. This suggests the potential of azetidinone derivatives in developing new treatments for tuberculosis (Pramod et al., 2021).